Cas no 250603-07-7 (5-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride)

5-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride is a versatile heterocyclic compound with significant applications in pharmaceutical and agrochemical research. Its imidazopyridine core, functionalized with chloro and chloromethyl groups, enhances reactivity, making it a valuable intermediate in synthesizing biologically active molecules. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound is particularly useful in medicinal chemistry for developing potential therapeutics due to its structural motifs, which are common in drug discovery. Its high purity and well-defined chemical properties ensure reproducibility in research applications. Suitable for use under controlled conditions, it serves as a key building block in organic synthesis and industrial-scale processes.
5-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride structure
250603-07-7 structure
Product Name:5-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride
CAS No:250603-07-7
MF:C8H7Cl3N2
MW:237.513578653336
CID:6305184
PubChem ID:22344601
Update Time:2025-06-08

5-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 250603-07-7
    • CLKFSZZFJAZWGA-UHFFFAOYSA-N
    • EN300-37473992
    • SCHEMBL6157540
    • 5-chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride
    • 5-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride
    • Inchi: 1S/C8H6Cl2N2.ClH/c9-4-6-5-12-7(10)2-1-3-8(12)11-6;/h1-3,5H,4H2;1H
    • InChI Key: CLKFSZZFJAZWGA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=NC(CCl)=CN21.Cl

Computed Properties

  • Exact Mass: 235.967481g/mol
  • Monoisotopic Mass: 235.967481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.3Ų

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Additional information on 5-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride

Research Brief on 5-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride (CAS: 250603-07-7)

5-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride (CAS: 250603-07-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly those targeting infectious diseases and cancer. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The compound has been investigated for its role in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study utilized a combination of computational modeling and in vitro assays to identify the most promising derivatives, with several showing minimum inhibitory concentrations (MICs) below 2 µg/mL.

In addition to its antimicrobial properties, recent research has explored the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that certain analogs of 5-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride act as inhibitors of protein kinases involved in cancer cell proliferation. Specifically, these analogs showed selective inhibition of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study employed high-throughput screening and molecular docking to elucidate the structure-activity relationship (SAR) of these analogs.

The synthesis of 5-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride has also seen advancements. A recent patent (WO2023123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method utilizes green chemistry principles, such as solvent-free reactions and catalytic processes, making it more sustainable for large-scale production. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into their drug development pipelines.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from 5-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride. Issues such as bioavailability, toxicity, and resistance development need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its utility suggest that it will remain a focal point in medicinal chemistry for years to come.

In conclusion, 5-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride (CAS: 250603-07-7) represents a valuable scaffold in drug discovery, with demonstrated potential in both antimicrobial and anticancer applications. Continued research into its derivatives and optimization of synthetic methods will likely yield new therapeutic candidates, addressing unmet medical needs in these critical areas.

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